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Compound of Interest

1-[(aminooxy)methyl]-4-
Compound Name:
methylbenzene hydrochloride

Cat. No.: B1266490

An In-depth Technical Guide to the Safety and Handling of 1-[(aminooxy)methyl]-4-
methylbenzene hydrochloride

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A specific Safety Data Sheet (SDS) for 1-
[(aminooxy)methyl]-4-methylbenzene hydrochloride (CAS No. 38936-62-8) is not readily
available in the public domain. The information provided herein is synthesized from data on
structurally related compounds and general principles of laboratory safety. It is imperative to
treat this compound as a substance of unknown toxicity and to exercise the utmost caution in
its handling and use. Always consult with your institution's Environmental Health and Safety
(EHS) department for guidance.

Chemical and Physical Properties

Limited experimental data is available for the physical and chemical properties of 1-
[(aminooxy)methyl]-4-methylbenzene hydrochloride. The following table summarizes
available data and estimates for related compounds.
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Property Value Source

) 1-[(aminooxy)methyl]-4-
Chemical Name _ N/A
methylbenzene hydrochloride

CAS Number 38936-62-8 N/A
Molecular Formula CsH12CINO N/A
Molecular Weight 173.64 g/mol N/A
Appearance Solid (Assumed) N/A
Melting Point 220-230 °C [1]

N No data available. Assumed to
Solubility ] N/A
be soluble in water.

Boiling Point No data available N/A

Density No data available N/A

Hazard Identification and Classification

While a specific hazard classification for this compound is not established, based on data for
analogous substituted benzylamines and hydrochloride salts, it should be handled as a
potentially hazardous substance.[1][2][3]

Potential Hazards:

Harmful if swallowed.[1]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.

GHS Hazard Classification (Anticipated for structurally similar compounds):
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Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure
) o Category 3
(Respiratory tract irritation)

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the lack of specific toxicological data, a conservative approach to handling is essential.
The following protocols are based on best practices for handling research chemicals of
unknown toxicity.

3.1. Engineering Controls

o All work with 1-[(aminooxy)methyl]-4-methylbenzene hydrochloride should be conducted
in a properly functioning chemical fume hood.[3][4]

o Ensure adequate ventilation to minimize inhalation exposure.[3][4]

e An eyewash station and safety shower must be readily accessible in the immediate work

area.[4]

3.2. Personal Protective Equipment (PPE) The following PPE should be worn at all times when

handling this compound:
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PPE Type

Specifications

Eye/Face Protection

Safety glasses with side shields or chemical
splash goggles conforming to EN166 (EU) or
NIOSH (US) standards.[3]

Hand Protection

Chemically resistant gloves (e.g., nitrile rubber)
inspected for integrity before each use. Use
proper glove removal technique to avoid skin

contact.[4]

Skin and Body Protection

A lab coat or other protective clothing should be
worn. For larger quantities or when there is a
risk of splashing, consider additional protection

such as an apron or coveralls.[2][3]

Respiratory Protection

Not typically required when working in a fume
hood. If aerosols or dust are generated outside
of a fume hood, a NIOSH-approved respirator

with an appropriate cartridge should be used.[3]

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route

First Aid Protocol

Inhalation

Move the affected person to fresh air. If
breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek

immediate medical attention.[3][5]

Skin Contact

Immediately flush the skin with copious amounts
of water for at least 15 minutes. Remove
contaminated clothing and shoes. Seek medical

attention if irritation persists.[2][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[3][5]

Storage and Disposal

5.1. Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

o Keep away from incompatible materials such as strong oxidizing agents.[6]

» Store away from heat, sparks, and open flames.[4]

5.2. Disposal

o Dispose of waste in accordance with all applicable local, state, and federal regulations.

o Contaminated packaging should be treated as hazardous waste.
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Visualized Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate key safety and handling
workflows.
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Caption: Safe Handling Workflow for 1-[(aminooxy)methyl]-4-methylbenzene hydrochloride.
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Caption: First Aid Response for Exposure to 1-[(aminooxy)methyl]-4-methylbenzene
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-[(aminooxy)methyl]-4-methylbenzene hydrochloride
safety and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266490#1-aminooxy-methyl-4-methylbenzene-
hydrochloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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